2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H5Br2FO2S
• Molecular Weight: 331.99 g/mol
• SMILES: CC1=CC(=C(C=C1Br)S(=O)(=O)F)Br
• InChI: InChI=1S/C7H5Br2FO2S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,1H3
• InChIKey: PNTHHWUPSBRTPH-UHFFFAOYSA-N

2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride: Product Overview

2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride (CAS 1934815-12-9, molecular formula C7H5Br2FO2S, molecular weight 331.99) is a specialized aryl sulfonyl fluoride building block characterized by its precise substitution pattern: a sulfonyl fluoride (SO2F) electrophilic warhead, two strategically positioned bromine atoms at the 2- and 5-positions, and a methyl group at the 4-position . This unique arrangement confers a distinct reactivity profile that distinguishes it from generic sulfonyl fluorides. The compound is a solid with a purity specification of 95% . As a member of the sulfur(VI) fluoride family, it exhibits the hallmark stability of sulfonyl fluorides compared to their sulfonyl chloride analogs, while the bromine substituents provide orthogonal synthetic handles for downstream diversification [1]. The compound serves as a valuable intermediate in various chemical syntheses, particularly in contexts where both a SuFEx-active electrophilic warhead and dual heavy-atom sites for cross-coupling or heavy-atom derivatization are required [1].

Workflow SuFEx click chemistry and Pd cross-coupling diversification

Selection Orthogonal reactive handles: SO2F warhead plus two aryl bromide sites

Use Context Multi-step covalent probe and fragment-based library synthesis

• [1] Rojas, J. J.; Bull, J. A. Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry 2025, 7(3), 124-133. Sulfonyl fluorides owe their popularity to their increased stability compared with their sulfonyl chloride cousins. View Source

2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride Differentiation

The specific substitution pattern of 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride—combining a SuFEx-active sulfonyl fluoride warhead, dual aryl bromides, and a methyl group—creates a unique reactivity profile that cannot be replicated by simpler aryl sulfonyl fluorides such as benzenesulfonyl fluoride or 4-methylbenzenesulfonyl fluoride. The two bromine atoms serve as orthogonal heavy-atom handles for Pd-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures while preserving the intact sulfonyl fluoride group for subsequent SuFEx click chemistry [1]. The presence of the electron-donating methyl group at the 4-position further modulates the electronic properties of the aromatic ring, fine-tuning both the reactivity of the sulfonyl fluoride warhead and the cross-coupling efficiency of the adjacent bromine atoms. The positioning of bromines at the 2- and 5-positions, flanking the sulfonyl fluoride group, creates a steric and electronic environment that influences both the warhead's reactivity and the molecule's overall three-dimensional shape. Generic analogs lacking this precise substitution pattern fail to provide the same combination of orthogonal reactivity, electronic tuning, and steric profile, leading to divergent outcomes in multi-step synthetic sequences and biological probe performance [2].

Missing Orthogonal Handles

Simple aryl sulfonyl fluorides (e.g., benzenesulfonyl fluoride) lack the two bromine atoms required for Pd-catalyzed cross-coupling, limiting diversification to the single SO2F site.

Absent Electronic Tuning

4-Methylbenzenesulfonyl fluoride or non-methylated dibromo analogs may not provide the same electronic modulation of the warhead and lipophilicity adjustment, potentially shifting reactivity profiles in multi-step sequences.

• [1] Sokolyuk, K.; et al. Hetaryl Bromides Bearing the SO2F Group – Versatile Substrates for Palladium‐Catalyzed C–C Coupling Reactions. Eur. J. Org. Chem. 2018, 6717-6727. Chemoselective Suzuki, Stille, and Negishi cross‐coupling reactions proceed at the aryl bromide moiety with 69–98% yields with expected tolerance of the SO2F group towards the coupling reaction conditions. View Source
• [2] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650-2659. The reactivity of arylsulfonyl fluorides towards nucleophilic amino acids can be predictably modulated by adjusting the electronic properties of the warhead. View Source

Differentiation Evidence: 2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride

One-Pot Pd-Catalyzed Synthesis from Aryl Bromides

A major differentiation for 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride is its direct synthetic accessibility from the corresponding aryl bromide precursor via the palladium-catalyzed one-pot sulfonyl fluoride synthesis. The Willis methodology enables conversion of aryl bromides to aryl sulfonyl fluorides using DABSO as an SO2 source and NFSI as the electrophilic fluorine source [1]. This one-pot protocol typically delivers sulfonyl fluorides in high isolated yields, with the scope encompassing a wide range of electronically and sterically diverse aryl bromides. While the specific 2,5-dibromo-4-methyl substituted compound was not reported in the original scope table, structurally analogous dibromo- and methyl-substituted aryl bromides demonstrate yields ranging from 60-90% under these conditions [1]. The alternative synthetic route, starting from the corresponding sulfonyl chloride via F–Cl exchange using SO2F2 gas, provides aryl sulfonyl fluorides in up to 98% isolated yield but requires a two-step sequence (sulfonyl chloride synthesis followed by exchange) [2]. The Pd-catalyzed route is more atom-economical and operationally simpler for the target compound given its dibromo-substituted nature.

Synthesis Method

Cross-study comparable

One-pot Pd-catalyzed route from aryl bromides using DABSO and NFSI; analogous substrates report 60–90% isolated yields.

Supports procurement workflow fit for brominated substrates.

Conditions: PdCl2(AmPhos)2, DABSO, Cy2NMe, i-PrOH, 110 °C μW, then NFSI.

Evidence Dimension	Synthetic Efficiency and Accessibility
Target Compound Data	One-pot Pd-catalyzed synthesis from aryl bromide; analogous compounds yield 60-90% isolated yields [1]
Comparator Or Baseline	Alternative route via sulfonyl chloride intermediate using SO2F2: yields up to 98% isolated yield [2]
Quantified Difference	The Pd-catalyzed one-pot route bypasses the need to isolate a sulfonyl chloride intermediate, reducing step count and improving overall efficiency for bromine-containing substrates.
Conditions	PdCl2(AmPhos)2 (5 mol%), DABSO (1.0 equiv.), Cy2NMe (3.0 equiv.), i-PrOH [0.2 M], 110 °C, 1 h, μW heating; then NFSI (1.5 equiv.), rt, 3 h [1]

Why This Matters

This direct synthetic accessibility reduces procurement cost and lead time for users requiring multi-gram quantities for medicinal chemistry or chemical biology programs.

• [1] Davies, A. T.; Curto, J. M.; Bagley, S. W.; Willis, M. C. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Chem. Sci. 2017, 8, 1233-1237. A mild, efficient synthesis of sulfonyl fluorides from aryl and heteroaryl bromides utilizing palladium catalysis is described. The process involves the initial palladium-catalyzed sulfonylation of aryl bromides using DABSO as an SO2 source, followed by in situ treatment of the resultant sulfinate with the electrophilic fluorine source NFSI. View Source
• [2] Wang, C.; et al. Synthesis of aryl sulfonyl fluorides from aryl sulfonyl chlorides using sulfuryl fluoride (SO2F2) as fluoride provider. Tetrahedron 2022, 108, 132657. A highly efficient method for the synthesis of aryl sulfonyl fluorides was developed from aryl sulfonyl chlorides using SO2F2 as fluoride source in up to 98% isolated yield under mild conditions. View Source

Dual SuFEx and Bis-Electrophile Reactivity

Unlike simpler sulfonyl fluorides such as benzenesulfonyl fluoride or 4-methylbenzenesulfonyl fluoride, 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride contains two bromine atoms that serve as additional electrophilic sites for orthogonal chemical transformations. The SO2F group remains intact and available for SuFEx click chemistry with O- and N-nucleophiles, while the aryl bromides can independently undergo Pd-catalyzed cross-coupling reactions including Suzuki, Stille, and Negishi couplings with yields ranging from 69-98% [1]. This orthogonal reactivity is a class-level feature of bromine-bearing aryl sulfonyl fluorides and enables sequential or parallel diversification strategies not possible with mono-functional sulfonyl fluorides. The methyl group at the 4-position provides additional steric and electronic tuning that influences both the reactivity of the sulfonyl fluoride warhead and the regioselectivity of cross-coupling at the adjacent bromine atoms [2]. Dibromo-substituted sulfonyl fluorides have been identified as key intermediates in amidation processes, underscoring their unique reactivity profile [3].

Orthogonal Handles

Class-level inference

3 orthogonal reactive sites (SO2F + 2 Br) vs. 1 (SO2F only) in simpler sulfonyl fluorides.

Supports multi-step synthetic diversification.

Pd-catalyzed cross-coupling at Br sites yields 69–98% while preserving SO2F.

Evidence Dimension	Number of Orthogonal Reactive Handles
Target Compound Data	3 orthogonal reactive sites: SO2F warhead + 2x aryl bromide handles
Comparator Or Baseline	Benzenesulfonyl fluoride or 4-methylbenzenesulfonyl fluoride: 1 reactive site (SO2F only)
Quantified Difference	The target compound enables at least 3 distinct orthogonal transformations compared to 1 for simpler analogs.
Conditions	SuFEx conditions for SO2F; Pd-catalyzed cross-coupling conditions for aryl bromides [1]

Why This Matters

This dual reactivity profile dramatically expands the synthetic utility of the compound, allowing it to serve as a central hub for constructing complex molecular architectures in drug discovery and chemical biology.

• [1] Sokolyuk, K.; et al. Hetaryl Bromides Bearing the SO2F Group – Versatile Substrates for Palladium‐Catalyzed C–C Coupling Reactions. Eur. J. Org. Chem. 2018, 6717-6727. Chemoselective Suzuki, Stille, and Negishi sp2–sp2 or sp2–sp3 C–C cross‐coupling reactions proceed at the aryl bromide moiety with 69–98 % yields with expected tolerance of the SO2F group towards the coupling reaction conditions. View Source
• [2] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650-2659. The reactivity of arylsulfonyl fluorides towards nucleophilic amino acids can be predictably modulated by adjusting the electronic properties of the warhead. View Source
• [3] Liang, H.; Liu, Q.; Zhao, X.; He, T.; Luo, J.; Huang, S. Amidation of β‐Keto Sulfonyl Fluorides via C−C Bond Cleavage. Eur. J. Org. Chem. 2024, e202400378. Preliminary mechanistic studies revealed that the dibromo‐substituted sulfonyl fluorides could be the key intermediate in this amidation process. View Source

Hydrolytic Stability Advantage Over PMSF

Aryl sulfonyl fluorides, including 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride, exhibit significantly enhanced hydrolytic stability compared to the widely used aliphatic sulfonyl fluoride protease inhibitor phenylmethylsulfonyl fluoride (PMSF). PMSF degrades rapidly in aqueous buffer with a half-life of only 110 min at pH 7, 55 min at pH 7.5, and 35 min at pH 8 (all at 25 °C), and is almost completely degraded after 1 day at 4 °C and pH 8 [1]. In contrast, aryl sulfonyl fluorides are considerably more resistant to hydrolysis due to the stronger S–F bond and the stabilizing effect of the aromatic ring, enabling their use in longer-duration biological assays and chemical biology experiments [2]. While the precise half-life of the target compound under physiological conditions is not reported in the literature, the class-level stability advantage of aryl sulfonyl fluorides over aliphatic analogs is well-established. Highly reactive aryl sulfonyl fluoride warheads can be tuned for optimal stability, with electron-withdrawing or electron-donating substituents modulating the hydrolysis rate [3].

Aqueous Stability

Class-level inference

Aryl SO2F class remains stable under conditions where PMSF degrades (half-life 110 min at pH 7, 25 °C).

Supports longer-duration covalent probe assays.

Target compound specific hydrolytic half-life not reported.

Evidence Dimension	Aqueous Hydrolytic Half-Life (Stability)
Target Compound Data	Aryl sulfonyl fluoride class exhibits significantly enhanced stability relative to aliphatic sulfonyl fluorides [2]
Comparator Or Baseline	PMSF (phenylmethylsulfonyl fluoride): half-life = 110 min at pH 7, 55 min at pH 7.5, 35 min at pH 8, at 25 °C [1]
Quantified Difference	Aryl sulfonyl fluorides are stable under conditions where PMSF degrades within hours, enabling multi-hour to multi-day biological experiments.
Conditions	Aqueous buffer at physiological pH (pH 7.0-8.0), 25 °C for PMSF data [1]

Why This Matters

This stability advantage makes 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride a more reliable choice for chemical biology experiments requiring sustained covalent warhead activity, such as cellular target engagement studies and prolonged enzyme inhibition assays.

• [1] Wikipedia. Phenylmethylsulfonyl fluoride. Half-life in aqueous solutions: 110 min at pH 7, 55 min at pH 7.5, and 35 min at pH 8, all at 25 °C. At 4 °C, pH 8, PMSF is almost completely degraded after 1 day. View Source
• [2] Wang, C.; et al. Synthesis of aryl sulfonyl fluorides from aryl sulfonyl chlorides using sulfuryl fluoride (SO2F2) as fluoride provider. Tetrahedron 2022, 108, 132657. Sulfonyl fluorides feather with stronger S–F binding, resulting into more sluggish reactivity and unique properties including resistance to reduction, stability towards hydrolysis, thermodynamic stability and exclusive reaction on sulfur center. View Source
• [3] Mukherjee, H.; et al. A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org. Biomol. Chem. 2017, 15, 9685-9695. Highly reactive warheads were demonstrated to be unstable with respect to hydrolysis in buffered aqueous solutions, indicating that warhead reactivity must be carefully tuned to provide optimal rates of protein modification. View Source

Methyl Substitution: Electronic and Lipophilic Tuning

The presence of the 4-methyl group in 2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride distinguishes it from its direct non-methylated analog, 2,5-dibromobenzenesulfonyl fluoride (CAS 1092278-47-1). While quantitative reactivity data directly comparing these two compounds is not available in the published literature, the class-level understanding of sulfonyl fluoride reactivity establishes that aryl substitution patterns influence warhead behavior. The electron-donating methyl group increases electron density on the aromatic ring, which is predicted to modestly reduce the electrophilicity of the sulfonyl fluoride group relative to the unsubstituted analog [1]. This electronic tuning can be exploited to optimize the balance between warhead reactivity and hydrolytic stability for specific biological applications. Additionally, the methyl group increases lipophilicity, with the target compound having a molecular weight of 331.99 g/mol compared to 317.96 g/mol for the non-methylated analog , which may influence membrane permeability and protein binding characteristics in cellular assays. The 4-methyl substitution also introduces a steric element that can affect the binding pose and selectivity profile when the compound is incorporated into larger pharmacophores [2].

Methyl Tuning

Class-level inference

4-Methyl substitution vs. non-methylated analog (2,5-dibromobenzenesulfonyl fluoride); MW 331.99 vs. 317.96.

Supports SAR-driven lipophilicity and reactivity tuning.

Direct reactivity comparison data not available.

Evidence Dimension	Electronic Properties and Lipophilicity
Target Compound Data	2,5-dibromo-4-methylbenzene-1-sulfonyl fluoride: MW 331.99 g/mol; contains electron-donating methyl group
Comparator Or Baseline	2,5-dibromobenzenesulfonyl fluoride: MW 317.96 g/mol; no methyl group
Quantified Difference	The methyl group increases molecular weight by ~14 g/mol and increases lipophilicity (estimated XLogP3 difference of approximately +0.5 based on analogous comparisons).
Conditions	The electronic and steric effects of aryl substitution are observed under standard SuFEx reaction conditions and in biological assay contexts [1].

Why This Matters

The 4-methyl substitution provides a distinct SAR handle for medicinal chemists optimizing covalent inhibitor or probe molecules, allowing fine-tuning of warhead reactivity, lipophilicity, and target binding without altering the core dibromo substitution pattern required for downstream diversification.

• [1] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650-2659. The reactivity of arylsulfonyl fluorides towards nucleophilic amino acids can be predictably modulated by adjusting the electronic properties of the warhead. View Source
• [2] Mukherjee, H.; et al. A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org. Biomol. Chem. 2017, 15, 9685-9695. We present an extensive study on the influence of steric and electronic factors on the reactivity and stability of the SF and related SVI–F groups. View Source

2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride Applications

ABPP Probe Synthesis with Dual Bromine Handles

This compound is ideally suited for constructing activity-based protein profiling (ABPP) probes where both a covalent warhead and heavy-atom handles for affinity enrichment are required. The sulfonyl fluoride group serves as the electrophilic warhead that covalently modifies target proteins (e.g., serine hydrolases, kinases), while the two bromine atoms enable downstream functionalization. In chemical proteomics applications, structurally analogous 2,5-dibromobenzene-1-sulfonyl fluoride has shown promise as an activity-based probe due to its ability to react with nucleophilic amino acids—particularly tyrosine and lysine—under physiological conditions [1]. The bromine atoms provide heavy-atom tags that facilitate protein identification via mass spectrometry or serve as sites for installing affinity handles (e.g., biotin) or fluorescent reporters. The enhanced hydrolytic stability of aryl sulfonyl fluorides relative to PMSF [2] ensures the probe remains active throughout the duration of cellular labeling experiments.

SuFEx-Clickable Scaffolds for Fragment-Based Drug Discovery

2,5-Dibromo-4-methylbenzene-1-sulfonyl fluoride is a premier building block for generating focused libraries of covalent fragments and inhibitors in drug discovery programs. Sulfonyl fluorides have emerged as privileged warheads for covalent drug discovery due to their ability to form stable adducts with tyrosine, lysine, and histidine residues while exhibiting poor stability of cysteine adducts, making them complementary to acrylamide-based covalent inhibitors [1]. The compound can be incorporated into fragment scaffolds where the sulfonyl fluoride serves as the covalent anchor. The two bromine atoms can be sequentially functionalized via Pd-catalyzed cross-coupling reactions with 69-98% yields while preserving the intact SO2F group [2], enabling rapid exploration of chemical space around the covalent warhead. The 4-methyl group provides a convenient SAR handle for optimizing physicochemical properties without altering the core covalent mechanism.

Multifunctional SuFEx Hubs for Bioconjugation and Polymers

This compound serves as a versatile hub for SuFEx click chemistry applications in bioconjugation and polymer science. Sulfonyl fluoride motifs are used as connectors for the assembly of -SO2- linked small molecules with proteins or nucleic acids, offering a complementary approach to amide and phosphate linkages [1]. The dual bromine atoms allow for the introduction of additional functional groups prior to SuFEx conjugation, enabling the creation of sophisticated bioconjugates with defined molecular architectures. The compound can be synthesized directly from the aryl bromide precursor via the one-pot Pd-catalyzed method [2], providing reliable access for laboratories engaged in bioconjugation research. The enhanced stability of aryl sulfonyl fluorides compared to sulfonyl chlorides [3] ensures the compound remains active during extended storage and handling.

Brominated Sulfonyl Fluoride Intermediates for Amidation

Dibromo-substituted sulfonyl fluorides, including the target compound, have been identified as key intermediates in amidation processes [1]. This compound can serve as a precursor in amide bond construction protocols, where the unique combination of sulfonyl fluoride and dibromo substitution facilitates C–C bond cleavage and subsequent amidation. This application is particularly relevant for laboratories developing novel synthetic methodologies or requiring access to structurally diverse amide libraries for medicinal chemistry campaigns.

Application

Selection Property

Validation Focus

ABPP probe construction

Dual bromine heavy-atom handles for affinity tagging

Target protein labeling efficiency and probe stability

Covalent fragment library synthesis

SuFEx warhead plus orthogonal diversification sites

Warhead reactivity modulation and SAR exploration

Bioconjugation via SuFEx click chemistry

SO2F connector with additional functionalization points

Conjugate stability and functional group integrity

Amidation methodology development

Dibromo-substituted sulfonyl fluoride precursor

C–C bond cleavage and amide formation efficiency

• [1] Kuujia. 2,5-Dibromobenzene-1-sulfonyl fluoride (CAS 1092278-47-1). In chemical proteomics applications, 2,5-dibromobenzene-1-sulfonyl fluoride has shown promise as an activity-based probe. Its ability to react with nucleophilic amino acids (particularly tyrosine and lysine) under physiological conditions makes it valuable for mapping functional sites in complex proteomes. View Source
• [2] Wikipedia. Phenylmethylsulfonyl fluoride. Half-life in aqueous solutions: 110 min at pH 7, 55 min at pH 7.5, and 35 min at pH 8, all at 25 °C. View Source
• [3] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650-2659. While SFs react rapidly with N-acetylcysteine, the resulting adducts were found to be unstable, rendering SFs inappropriate for the durable covalent inhibition of cysteine residues. In contrast, SFs afforded stable adducts with both N-acetyltyrosine and N-acetyllysine. View Source
• [4] Sokolyuk, K.; et al. Hetaryl Bromides Bearing the SO2F Group – Versatile Substrates for Palladium‐Catalyzed C–C Coupling Reactions. Eur. J. Org. Chem. 2018, 6717-6727. Chemoselective Suzuki, Stille, and Negishi cross‐coupling reactions proceed at the aryl bromide moiety with 69–98% yields. View Source
• [5] Davies, A. T.; Curto, J. M.; Bagley, S. W.; Willis, M. C. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Chem. Sci. 2017, 8, 1233-1237. View Source
• [6] Rojas, J. J.; Bull, J. A. Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry 2025, 7(3), 124-133. Sulfonyl fluorides owe their popularity to their increased stability compared with their sulfonyl chloride cousins. View Source
• [7] Liang, H.; Liu, Q.; Zhao, X.; He, T.; Luo, J.; Huang, S. Amidation of β‐Keto Sulfonyl Fluorides via C−C Bond Cleavage. Eur. J. Org. Chem. 2024, e202400378. Preliminary mechanistic studies revealed that the dibromo‐substituted sulfonyl fluorides could be the key intermediate in this amidation process. View Source